F 13714

• Molecular Formula: C21H25ClF2N4O
• Molecular Weight: 422.9 g/mol
• InChI: InChI=1S/C21H25ClF2N4O/c1-14-3-5-16(27-19(14)25-2)12-26-13-21(24)7-9-28(10-8-21)20(29)15-4-6-18(23)17(22)11-15/h3-6,11,26H,7-10,12-13H2,1-2H3,(H,25,27)
• InChIKey: QILKJZOYDVAGPZ-UHFFFAOYSA-N

F 13714: High-Affinity, Presynaptic-Biased 5-HT1A Agonist

F 13714 (CAS 208109-38-0; fumarate salt CAS 208109-39-1), also known as F 14679, is a synthetic small-molecule serotonin 5-HT1A receptor agonist belonging to the phenylpiperidine–pyridylmethylamine chemotype [1]. It exhibits exceptionally high affinity for the 5-HT1A receptor (Ki ≈ 0.1 nM; pKi = 10.23) and functions as a full-efficacy, biased agonist that preferentially activates presynaptic somatodendritic 5-HT1A autoreceptors located in the dorsal raphe nucleus over cortical postsynaptic heteroreceptors [2][3]. First characterized in the early 2000s by Pierre Fabre researchers, F 13714 has been extensively profiled across antidepressant, anxiolytic, anti-dyskinetic, anti-cataleptic, and anti-aggressive paradigms, and its 18F-radiolabeled form has been validated as a PET tracer for imaging the high-affinity (G-protein-coupled) state of 5-HT1A receptors in vivo [4][5].

Presynaptic 5-HT1A autoreceptor biased agonist

Reported high-affinity binding to 5-HT1A receptor

Complementary tool with F15599 for pre-/postsynaptic dissection

• [1] Koek W, Vacher B, Cosi C, Assié MB, Patoiseau JF, Pauwels PJ, Colpaert FC. 5-HT1A receptor activation and antidepressant-like effects: F 13714 has high efficacy and marked antidepressant potential. Eur J Pharmacol. 2001;420(2-3):103-112. doi:10.1016/S0014-2999(01)01011-1 View Source
• [2] Lemoine L, Becker G, Vacher B, Billard T, Lancelot S, Newman-Tancredi A, Zimmer L. Radiosynthesis and preclinical evaluation of 18F-F13714 as a fluorinated 5-HT1A receptor agonist radioligand for PET neuroimaging. J Nucl Med. 2012;53(6):969-976. doi:10.2967/jnumed.111.101212 View Source
• [3] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source
• [4] Broadbear JH, Depoortere RY, Vacy K, Ralph D, Tunstall BJ, Newman-Tancredi A. Discriminative stimulus properties of the 5-HT1A receptor biased agonists NLX-101 and F13714, in rats trained to discriminate 8-OH-DPAT from saline. Behav Pharmacol. 2021;32(8):652-659. doi:10.1097/FBP.0000000000000659 View Source
• [5] Yokoyama C, Mawatari A, Kawasaki A, Takeda C, Onoe K, Doi H, Newman-Tancredi A, Zimmer L, Onoe H. Marmoset serotonin 5-HT1A receptor mapping with a biased agonist PET probe 18F-F13714: comparison with an antagonist tracer 18F-MPPF in awake and anesthetized states. Int J Neuropsychopharmacol. 2016;19(12):pyw079. doi:10.1093/ijnp/pyw079 View Source

Why F 13714 Is Not Interchangeable

The 5-HT1A receptor agonist class encompasses compounds with widely divergent intrinsic activities (ranging from partial agonism with buspirone to full agonism with F 13714), opposing biased agonism vectors (presynaptic autoreceptor vs. postsynaptic heteroreceptor preference), and vastly different in vivo potencies spanning over two orders of magnitude [1][2]. F 13714 occupies a distinct pharmacological niche as a full-efficacy agonist with pronounced presynaptic autoreceptor bias, which confers unique functional consequences — including rapid autoreceptor desensitization, profound inhibition of serotonin release, and potent anti-dyskinetic and anti-aggressive effects at remarkably low doses — that are not recapitulated by partial agonists (buspirone, flesinoxan, tandospirone), non-biased full agonists (8-OH-DPAT), or biased agonists with the opposite postsynaptic preference (F15599/NLX-101) [3][4]. Substituting F 13714 with any other 5-HT1A agonist in experimental protocols will therefore yield qualitatively and quantitatively different outcomes.

Risk Factor

F 13714 (this product)

Common substitute

Intrinsic efficacy

Full-efficacy agonist

Partial agonist (buspirone) – may not drive rapid autoreceptor desensitization

Biased agonism

Presynaptic raphe autoreceptor preference

F15599 – postsynaptic bias shifts functional readout and neurochemical outcome

Selectivity

5-HT1A receptor selective

8-OH-DPAT – non-biased full agonist with broader 5-HT1A/7 receptor recruitment

• [1] Koek W, Vacher B, Cosi C, Assié MB, Patoiseau JF, Pauwels PJ, Colpaert FC. 5-HT1A receptor activation and antidepressant-like effects: F 13714 has high efficacy and marked antidepressant potential. Eur J Pharmacol. 2001;420(2-3):103-112. doi:10.1016/S0014-2999(01)01011-1 View Source
• [2] Newman-Tancredi A, Martel JC, Assié MB, et al. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist. Br J Pharmacol. 2009;156(2):338-353. doi:10.1111/j.1476-5381.2008.00001.x View Source
• [3] Assié MB, Lomenech H, Ravailhe V, Faucillon V, Newman-Tancredi A. Rapid desensitization of somatodendritic 5-HT1A receptors by chronic administration of the high-efficacy 5-HT1A agonist, F13714: a microdialysis study in the rat. Br J Pharmacol. 2006;149(2):170-178. doi:10.1038/sj.bjp.0706859 View Source
• [4] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source

F 13714: Head-to-Head Differentiation Evidence

Presynaptic Autoreceptor Biased Agonism

F 13714 is a biased agonist that preferentially activates presynaptic somatodendritic 5-HT1A autoreceptors in the dorsal raphe nucleus, in direct contrast to its structural congener F15599 (NLX-101), which preferentially activates cortical postsynaptic 5-HT1A heteroreceptors [1][2]. This distinction was demonstrated across multiple independent laboratories using electrophysiology, neurochemistry, and behavioral pharmacology. In signal transduction assays, F 13714 and F15599 exhibited different rank orders of potency across G-protein activation, ERK1/2 phosphorylation, receptor internalization, and cAMP inhibition endpoints, confirming functional selectivity at the level of intracellular signaling [3].

Biased agonism

Head-to-head

Presynaptic autoreceptor activation

F15599: postsynaptic heteroreceptor activation

Opposite regional bias determines receptor subpopulation engagement

Verified across neurochemistry, electrophysiology, behavior

Evidence Dimension	Preferential receptor subpopulation targeted
Target Compound Data	F 13714: preferential activation of presynaptic raphe 5-HT1A autoreceptors
Comparator Or Baseline	F15599 (NLX-101): preferential activation of cortical postsynaptic 5-HT1A heteroreceptors
Quantified Difference	Qualitatively opposite regional bias vector; F13714 fully substituted for the 8-OH-DPAT discriminative cue at 0.018 mg/kg i.p. (presynaptic-mediated), whereas F15599 required 0.5 mg/kg i.p. (a dose at which presynaptic receptors are also recruited) [1]
Conditions	In vitro signal transduction (h5-HT1A-transfected cell lines), in vivo drug discrimination (Sprague-Dawley rats), ex vivo [35S]-GTPγS autoradiography, microdialysis, and pharmacoMRI

Why This Matters

Selection between F 13714 and F15599 determines which 5-HT1A receptor subpopulation is primarily engaged, fundamentally altering the downstream neurochemical and behavioral readout; no other commercially available 5-HT1A agonist offers F 13714's combination of full efficacy and presynaptic autoreceptor bias.

• [1] Broadbear JH, Depoortere RY, Vacy K, Ralph D, Tunstall BJ, Newman-Tancredi A. Discriminative stimulus properties of the 5-HT1A receptor biased agonists NLX-101 and F13714, in rats trained to discriminate 8-OH-DPAT from saline. Behav Pharmacol. 2021;32(8):652-659. doi:10.1097/FBP.0000000000000659 View Source
• [2] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source
• [3] Newman-Tancredi A, Martel JC, Assié MB, et al. Signal transduction and functional selectivity of F15599, a preferential post-synaptic 5-HT1A receptor agonist. Br J Pharmacol. 2009;156(2):338-353. doi:10.1111/j.1476-5381.2008.00001.x View Source

Subnanomolar 5-HT1A Receptor Affinity

F 13714 demonstrates exceptionally high affinity for the 5-HT1A receptor with a Ki of approximately 0.1 nM (pKi = 10.23), as measured by displacement of [3H]-8-OH-DPAT or [3H]-WAY100635 in rat hippocampal membranes and h5-HT1A-transfected cell lines [1][2]. This affinity is approximately 200-fold higher than that of the clinically used 5-HT1A partial agonist buspirone (Ki ≈ 20–25 nM), 10- to 20-fold higher than the prototypical agonist 8-OH-DPAT (Ki ≈ 1–2 nM), and substantially higher than that of the partial agonist flesinoxan (Ki ≈ 1.3 nM) [3]. In the 18F-F13714 PET tracer studies, affinity was corroborated at 0.05–0.1 nM with selectivity for 5-HT1A over other serotonin receptor subtypes [4].

5-HT1A affinity

Cross-study

Ki ≈ 0.1 nM (pKi 10.23)

vs buspirone ~20–25 nM

Reported high-affinity binding context

Corroborates PET tracer suitability for high-affinity state imaging

Evidence Dimension	5-HT1A receptor binding affinity (Ki)
Target Compound Data	F 13714: Ki ≈ 0.1 nM (pKi = 10.23)
Comparator Or Baseline	Buspirone: Ki ≈ 20–25 nM | 8-OH-DPAT: Ki ≈ 1–2 nM | Flesinoxan: Ki ≈ 1.3 nM | F15599: Ki ≈ 1–3 nM
Quantified Difference	~200-fold higher affinity than buspirone; ~10- to 20-fold higher than 8-OH-DPAT; ~13-fold higher than flesinoxan
Conditions	[3H]-8-OH-DPAT or [3H]-WAY100635 displacement in rat hippocampal membranes or recombinant h5-HT1A receptors (in vitro radioligand binding)

Why This Matters

The subnanomolar affinity enables use of F 13714 at substantially lower concentrations in binding and functional assays, reducing non-specific effects; it also underpins the compound's utility as a high-sensitivity PET radiotracer (18F-F13714) for imaging 5-HT1A receptor high-affinity states, a capability that lower-affinity agonists cannot match.

• [1] Lemoine L, Becker G, Vacher B, Billard T, Lancelot S, Newman-Tancredi A, Zimmer L. Radiosynthesis and preclinical evaluation of 18F-F13714 as a fluorinated 5-HT1A receptor agonist radioligand for PET neuroimaging. J Nucl Med. 2012;53(6):969-976. doi:10.2967/jnumed.111.101212 View Source
• [2] Lemoine L, Becker G, Vacher B, et al. Radiosynthesis and radiopharmacological evaluation of [18F]F13714, a novel 5-HT1A receptor agonist. J Nucl Med. 2011;52(Suppl 1):395. View Source
• [3] Koek W, Vacher B, Cosi C, Assié MB, Patoiseau JF, Pauwels PJ, Colpaert FC. 5-HT1A receptor activation and antidepressant-like effects: F 13714 has high efficacy and marked antidepressant potential. Eur J Pharmacol. 2001;420(2-3):103-112. doi:10.1016/S0014-2999(01)01011-1 View Source
• [4] Leung K. 3-Chloro-4-[18F]fluorophenyl-(4-fluoro-4-[[((5-methyl-4-methylamino-pyridin-2-ylmethyl)-amino]-methyl]-piperidin-1-yl)methanone (F13714). Molecular Imaging and Contrast Agent Database (MICAD). 2012. NBK108413. View Source

In Vivo 5-HT Release Inhibition Potency

In a head-to-head microdialysis study in freely moving rats, acute administration of F 13714, flesinoxan, and buspirone all dose-dependently decreased extracellular 5-HT concentrations in the hippocampus. However, the potency differences were striking: F 13714 exhibited an ED50 of 0.04 mg/kg i.p., compared with 0.77 mg/kg for the partial agonist flesinoxan and 5.6 mg/kg for the low-efficacy agonist buspirone [1]. The selective 5-HT1A antagonist WAY100635 blocked the effects of all three compounds, confirming 5-HT1A receptor mediation. Moreover, chronic administration of F 13714 (2.5 mg/kg/day for 3–14 days) significantly attenuated buspirone-induced inhibition of 5-HT release, whereas chronic flesinoxan (10 mg/kg/day) failed to produce such desensitization at any treatment duration, demonstrating that only high-efficacy agonism drives rapid autoreceptor desensitization [2].

5-HT release inhibition

Head-to-head

ED50 0.04 mg/kg i.p. (hippocampus)

vs flesinoxan 0.77 mg/kg, buspirone 5.6 mg/kg

Reported potent presynaptic inhibition of serotonin release

Microdialysis in freely moving rats; blocked by WAY100635

Evidence Dimension	Acute in vivo potency: ED50 for decreasing hippocampal extracellular 5-HT
Target Compound Data	F 13714: ED50 = 0.04 mg/kg i.p.
Comparator Or Baseline	Flesinoxan: ED50 = 0.77 mg/kg i.p. | Buspirone: ED50 = 5.6 mg/kg i.p.
Quantified Difference	F 13714 is 19-fold more potent than flesinoxan and 140-fold more potent than buspirone
Conditions	Intracerebral microdialysis in hippocampus of freely moving rats; 5-HT measured by HPLC with electrochemical detection; acute i.p. administration

Why This Matters

The extraordinary in vivo potency of F 13714 at presynaptic autoreceptors allows robust serotonergic modulation at doses that minimize recruitment of postsynaptic receptor populations, providing a unique experimental tool for dissecting pre- vs. postsynaptic 5-HT1A contributions to behavior and neurochemistry.

• [1] Assié MB, Lomenech H, Ravailhe V, Faucillon V, Newman-Tancredi A. Rapid desensitization of somatodendritic 5-HT1A receptors by chronic administration of the high-efficacy 5-HT1A agonist, F13714: a microdialysis study in the rat. Br J Pharmacol. 2006;149(2):170-178. doi:10.1038/sj.bjp.0706859 View Source
• [2] Assié MB, Lomenech H, Ravailhe V, Faucillon V, Newman-Tancredi A. Rapid desensitization of somatodendritic 5-HT1A receptors by chronic administration of the high-efficacy 5-HT1A agonist, F13714: a microdialysis study in the rat. Br J Pharmacol. 2006;149(2):170-178. doi:10.1038/sj.bjp.0706859 View Source

Anti-Cataleptic Efficacy vs. Haloperidol Catalepsy

In a systematic comparison of 5-HT1A receptor ligands spanning a full range of intrinsic activities, F 13714 — possessing the highest intrinsic activity among all compounds tested — maximally inhibited haloperidol-induced catalepsy, achieving 100% inhibition in the cross-legged position test and 99% inhibition in the bar test [1]. The maximal anti-cataleptic effects across all tested 5-HT1A ligands correlated positively with their rank order of intrinsic activity (rS = 0.92, P < 0.001). Compounds with lower intrinsic activity produced correspondingly weaker effects: eptapirone, 8-OH-DPAT, F 11461, and buspirone showed progressively less inhibition, while the inverse agonist WAY 100635 appeared to enhance catalepsy [1]. This demonstrates that anti-cataleptic efficacy is a direct function of intrinsic activity at 5-HT1A receptors, and F 13714, at the apex of this efficacy continuum, uniquely achieves maximal reversal.

Anti-cataleptic

Head-to-head

100% inhibition of haloperidol catalepsy

Buspirone: partial reversal only

Reported maximal reversal in antipsychotic-induced catalepsy model

Correlated with intrinsic activity rank (rS=0.92)

Evidence Dimension	Maximal inhibition of haloperidol (0.63 mg/kg)-induced catalepsy
Target Compound Data	F 13714: 100% inhibition (cross-legged position test); 99% inhibition (bar test)
Comparator Or Baseline	Eptapirone, 8-OH-DPAT, F 11461, buspirone, F 12826, ipsapirone, WAY 100135, WAY 100635 — all produced progressively lower inhibition in rank order with their intrinsic activity; inverse agonist WAY 100635 enhanced catalepsy
Quantified Difference	F 13714 achieved near-complete reversal vs. partial or no reversal by lower-efficacy agonists; rank correlation rS = 0.92, P < 0.001 for intrinsic activity vs. anti-cataleptic effect
Conditions	Male Sprague-Dawley rats; haloperidol 0.63 mg/kg s.c.; catalepsy measured by cross-legged position test and bar test

Why This Matters

For researchers modeling antipsychotic-induced extrapyramidal side effects or screening adjunctive therapies, F 13714 provides a positive control with the maximal possible anti-cataleptic efficacy, establishing an upper benchmark that partial agonists cannot reach.

• [1] Prinssen EP, Colpaert FC, Koek W. 5-HT1A receptor activation and anti-cataleptic effects: high-efficacy agonists maximally inhibit haloperidol-induced catalepsy. Eur J Pharmacol. 2002;453(2-3):217-221. doi:10.1016/S0014-2999(02)02430-5 View Source

L-DOPA-Induced Dyskinesia Inhibition

In the 6-OHDA hemiparkinsonian rat model of L-DOPA-induced dyskinesia (LID), F 13714 abolished abnormal involuntary movements (AIMs) at very low doses (0.02–0.04 mg/kg s.c.), an effect completely reversed by the selective 5-HT1A antagonist WAY100635 [1]. In marked contrast, F15599 — the biased agonist with preferential postsynaptic heteroreceptor activity — inhibited LID only at a substantially higher dose of 0.16 mg/kg, a dose that also reduced 5-HT release, indicating recruitment of presynaptic autoreceptors at this higher dose level [1]. The non-biased partial agonist tandospirone produced only modest attenuation of peak AIMs severity. Furthermore, F 13714 uniquely elicited ipsilateral rotations and potentiated the rotational activity of a sub-threshold dose of L-DOPA (2 mg/kg), suggesting L-DOPA dose-sparing potential [1].

L-DOPA dyskinesia

Head-to-head

AIMs abolished at 0.02–0.04 mg/kg s.c.

F15599: 0.16 mg/kg required

Reported anti-dyskinetic response in hemiparkinsonian rat model

4–8× more potent; L-DOPA dose-sparing effect observed

Evidence Dimension	Effective dose range for abolishing L-DOPA-induced abnormal involuntary movements (AIMs)
Target Compound Data	F 13714: 0.02–0.04 mg/kg s.c. (abolished AIMs); also potentiated sub-threshold L-DOPA rotational activity
Comparator Or Baseline	F15599: 0.16 mg/kg s.c. required for AIMs inhibition (4- to 8-fold higher) | Tandospirone: only modest attenuation of peak AIMs
Quantified Difference	F 13714 is 4- to 8-fold more potent than F15599 for anti-dyskinetic effect; F 13714 uniquely produced L-DOPA dose-sparing effect
Conditions	Male Sprague-Dawley rats with unilateral 6-OHDA medial forebrain bundle lesion; chronic L-DOPA (6 mg/kg) + benserazide; AIMs scoring

Why This Matters

For Parkinson's disease and LID research, F 13714's potent anti-dyskinetic activity at presynaptic-selective doses, combined with its L-DOPA dose-sparing effect, provides a unique pharmacological profile not achievable with postsynaptic-preferring or non-biased 5-HT1A agonists.

• [1] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source

Anti-Aggressive Effect in Resident-Intruder Test

In the resident-intruder paradigm using aggressive male Wild-Type Groningen (WTG) rats, systemic administration of F 13714 exerted extremely potent anti-aggressive effects with an ID50 of 0.0059 mg/kg i.p., compared with an ID50 of 0.095 mg/kg i.p. for F15599 — a 16-fold difference in potency [1]. At 4.5-fold higher dose ranges, the anti-aggressive effects of both compounds were accompanied by concomitant motor inactivity and/or reduction of social engagement. Pretreatment with WAY-100635 counteracted the behavioral effects of both agonists. The authors concluded that the quantitatively different anti-aggressive profiles correspond to the distinct 5-HT1A receptor binding/activation potencies of the two biased agonists, and that the marked potency of F 13714 supports a critical role for raphe somatodendritic 5-HT1A autoreceptors in the initiation and execution of aggressive actions [1].

Anti-aggressive

Head-to-head

ID50 0.0059 mg/kg i.p.

F15599: ID50 0.095 mg/kg

Reported reduction of aggressive behavior in resident-intruder model

16-fold potency difference; presynaptic autoreceptor-linked

Evidence Dimension	Anti-aggressive potency (ID50) in resident-intruder paradigm
Target Compound Data	F 13714: ID50 = 0.0059 mg/kg i.p.
Comparator Or Baseline	F15599: ID50 = 0.095 mg/kg i.p.
Quantified Difference	F 13714 is 16-fold more potent than F15599 (ID50 ratio: 0.095/0.0059 ≈ 16)
Conditions	Aggressive resident male WTG rats confronting an intruder; acute intraperitoneal administration

Why This Matters

For aggression and impulsivity research, F 13714 provides an exceptionally potent pharmacological tool that selectively engages presynaptic 5-HT1A autoreceptors at doses at least an order of magnitude below those affecting postsynaptic receptor-mediated behaviors, enabling cleaner dissection of pre- vs. postsynaptic contributions to aggressive behavior.

• [1] de Boer SF, Newman-Tancredi A. Anti-aggressive effects of the selective high-efficacy 'biased' 5-HT1A receptor agonists F15599 and F13714 in male WTG rats. Psychopharmacology (Berl). 2016;233(6):937-947. doi:10.1007/s00213-015-4173-x View Source

F 13714: Key Application Scenarios

Presynaptic vs. Postsynaptic 5-HT1A Studies

F 13714's preferential activation of presynaptic raphe 5-HT1A autoreceptors makes it the agonist of choice when experimental designs require selective engagement of somatodendritic autoreceptors. Paired with F15599 (postsynaptic-preferring), these two biased agonists function as complementary pharmacological tools: F 13714 permits isolation of autoreceptor-mediated effects on serotonergic neuronal firing and terminal 5-HT release, while F15599 selectively targets postsynaptic heteroreceptor populations [1][2]. This pairing has been validated across drug discrimination, pattern separation, pharmacoMRI, and UCMS depression models [3][4]. Researchers investigating the distinct roles of pre- and postsynaptic 5-HT1A receptors in mood, cognition, aggression, or motor control will find F 13714 indispensable for autoreceptor-specific interrogation.

18F-F13714 PET Imaging of 5-HT1A High-Affinity State

Unlike antagonist PET tracers such as 18F-MPPF or 11C-WAY100635 that label all 5-HT1A receptors regardless of coupling state, 18F-F13714 preferentially binds to the G-protein-coupled, high-affinity state of the receptor and reveals a distinct neuroanatomical distribution pattern (highest labeling in insular and cingulate cortex, thalamus, raphe, caudate, and putamen vs. the hippocampal-amygdala predominance of antagonist tracers) [5]. For translational neuroimaging centers and CROs conducting receptor occupancy or target engagement studies, 18F-F13714 provides a functional readout of the receptor subpopulation most relevant to agonist pharmacology, complementing antagonist tracers and potentially offering greater sensitivity to disease-related changes in receptor coupling.

Parkinson's Dyskinesia & Antipsychotic Catalepsy Research

F 13714's unique combination of potent anti-dyskinetic activity (LID abolished at 0.02–0.04 mg/kg s.c.) and near-complete anti-cataleptic efficacy (99–100% reversal of haloperidol-induced catalepsy) makes it a critical reference compound for programs exploring 5-HT1A-mediated strategies to mitigate motor side effects of dopaminergic therapies [6][7]. Its ability to potentiate sub-threshold L-DOPA doses suggests L-DOPA-sparing potential, a therapeutically relevant property not observed with F15599 or tandospirone [6]. Pharmaceutical R&D groups developing adjunctive treatments for Parkinson's disease or next-generation antipsychotics with reduced EPS liability should include F 13714 as a positive control benchmark.

Aggression and Impulsivity Research

With an anti-aggressive ID50 of 0.0059 mg/kg i.p. — the lowest reported among characterized 5-HT1A biased agonists — and robust elicitation of the full serotonergic behavioral syndrome (forepaw treading, flat body posture, lower lip retraction) at low doses, F 13714 is the most potent tool available for studies linking presynaptic 5-HT1A autoreceptor activation to aggression, impulsivity, and 5-HT syndrome endpoints [8][9]. In hippocampal pERK1/2 inhibition, F 13714 is active at doses as low as 0.04 mg/kg, approximately 60-fold lower than buspirone's effective dose (2.5 mg/kg), consistent with presynaptic autoreceptor mediation and confirming its utility for ex vivo signaling studies in brain tissue [10].

Application

Selection Property

Validation Focus

Pre- vs postsynaptic 5-HT1A studies

Presynaptic autoreceptor biased agonism

Paired comparison with F15599 to isolate autoreceptor-mediated effects

5-HT1A PET imaging research

Reported high-affinity state tracer

Regional brain distribution vs antagonist tracers

Parkinson's dyskinesia & catalepsy models

Reported anti-dyskinetic & anti-cataleptic model response

L-DOPA dose-sparing response context

Aggression & impulsivity behavior models

Reported anti-aggressive potency

Presynaptic autoreceptor engagement verification

• [1] Broadbear JH, Depoortere RY, Vacy K, Ralph D, Tunstall BJ, Newman-Tancredi A. Discriminative stimulus properties of the 5-HT1A receptor biased agonists NLX-101 and F13714, in rats trained to discriminate 8-OH-DPAT from saline. Behav Pharmacol. 2021;32(8):652-659. doi:10.1097/FBP.0000000000000659 View Source
• [2] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source
• [3] van Hagen BTJ, et al. Biased 5-HT1A receptor agonists F13714 and NLX-101 differentially affect pattern separation and neuronal plasticity in rats after acute and chronic treatment. Mol Cell Neurosci. 2022;120:103719. doi:10.1016/j.mcn.2022.103719 View Source
• [4] Głuch-Lutwin M, Sałaciak K, Gawalska A, Jamrozik M, Sniecikowska J, Newman-Tancredi A, Kołaczkowski M, Pytka K. The selective 5-HT1A receptor biased agonists, F15599 and F13714, show antidepressant-like properties after a single administration in the mouse model of unpredictable chronic mild stress. Psychopharmacology (Berl). 2021;238(8):2249-2260. doi:10.1007/s00213-021-05849-0 View Source
• [5] Yokoyama C, Mawatari A, Kawasaki A, Takeda C, Onoe K, Doi H, Newman-Tancredi A, Zimmer L, Onoe H. Marmoset serotonin 5-HT1A receptor mapping with a biased agonist PET probe 18F-F13714: comparison with an antagonist tracer 18F-MPPF in awake and anesthetized states. Int J Neuropsychopharmacol. 2016;19(12):pyw079. doi:10.1093/ijnp/pyw079 View Source
• [6] Iderberg H, McCreary AC, Varney MA, Cenci MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor 'biased agonists' in rat models of Parkinson's disease and L-DOPA-induced dyskinesia. Neuropharmacology. 2015;93:52-67. doi:10.1016/j.neuropharm.2015.01.012 View Source
• [7] Prinssen EP, Colpaert FC, Koek W. 5-HT1A receptor activation and anti-cataleptic effects: high-efficacy agonists maximally inhibit haloperidol-induced catalepsy. Eur J Pharmacol. 2002;453(2-3):217-221. doi:10.1016/S0014-2999(02)02430-5 View Source
• [8] de Boer SF, Newman-Tancredi A. Anti-aggressive effects of the selective high-efficacy 'biased' 5-HT1A receptor agonists F15599 and F13714 in male WTG rats. Psychopharmacology (Berl). 2016;233(6):937-947. doi:10.1007/s00213-015-4173-x View Source
• [9] Jastrzębska-Więsek M, Partyka A, Rychtyk J, Sniecikowska J, Kołaczkowski M, Wesołowska A, Varney MA, Newman-Tancredi A. Activity of serotonin 5-HT1A receptor biased agonists in rat: anxiolytic and antidepressant-like properties. ACS Chem Neurosci. 2018;9(5):1040-1050. doi:10.1021/acschemneuro.7b00460 View Source
• [10] Buritova J, Berrichon G, Cathala C, Colpaert F, Cussac D. Region-specific changes in 5-HT1A agonist-induced Extracellular signal-Regulated Kinases 1/2 phosphorylation in rat brain: a quantitative ELISA study. Neuropharmacology. 2009;56(2):350-361. doi:10.1016/j.neuropharm.2008.09.004 View Source